Cas no 2229082-55-5 (3-4-(diethylamino)phenyl-3-hydroxypropanenitrile)

• Product Name: 3-4-(diethylamino)phenyl-3-hydroxypropanenitrile
• CAS No: 2229082-55-5
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6363732
• PubChem ID: 165668338
• Update Time: 2025-10-19

3-4-(diethylamino)phenyl-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-4-(diethylamino)phenyl-3-hydroxypropanenitrile
• 4-(Diethylamino)-β-hydroxybenzenepropanenitrile
• EN300-1766529
• 2229082-55-5
• 3-[4-(diethylamino)phenyl]-3-hydroxypropanenitrile

• Inchi： 1S/C13H18N2O/c1-3-15(4-2)12-7-5-11(6-8-12)13(16)9-10-14/h5-8,13,16H,3-4,9H2,1-2H3
• InChI Key： VGUPZEFELKKOFN-UHFFFAOYSA-N
• SMILES： C1(C(O)CC#N)=CC=C(N(CC)CC)C=C1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.083±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 413.7±35.0 °C(Predicted)
• pka: 13.55±0.20(Predicted)

Additional information on 3-4-(diethylamino)phenyl-3-hydroxypropanenitrile

Introduction to 3-4-(diethylamino)phenyl-3-hydroxypropanenitrile (CAS No. 2229082-55-5)

3-4-(diethylamino)phenyl-3-hydroxypropanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2229082-55-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a phenyl ring substituted with a diethylamino group and a hydroxypropanenitrile moiety, exhibits a unique structural framework that positions it as a promising candidate for further exploration in medicinal chemistry and drug discovery initiatives.

The molecular structure of 3-4-(diethylamino)phenyl-3-hydroxypropanenitrile encompasses several key functional groups that contribute to its potential biological activity. The presence of the diethylamino group at the para position relative to the hydroxypropanenitrile side chain introduces basicity and possible hydrogen bonding capabilities, while the nitrile group provides a site for further chemical modifications, such as hydrolysis or reduction, enabling the synthesis of diverse derivatives. These structural features make it an intriguing molecule for researchers seeking to develop novel pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. Specifically, the combination of an aromatic ring substituted with aminoalkyl and hydroxyalkyl groups has been associated with various biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, derivatives of phenylalanine and its analogs have shown promise in preclinical studies as potential treatments for neurological disorders due to their ability to interact with specific neurotransmitter systems.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of rational drug design, where computational modeling and high-throughput screening are employed to identify molecules with desired properties. 3-4-(diethylamino)phenyl-3-hydroxypropanenitrile fits well within this paradigm, as its structural complexity allows for multiple points of modification to optimize potency, selectivity, and pharmacokinetic profiles. The compound’s nitrile group, in particular, serves as a versatile handle for introducing additional functionality through reactions such as nucleophilic addition or cyclization.

The synthesis of 3-4-(diethylamino)phenyl-3-hydroxypropanenitrile represents an example of advanced organic synthesis techniques. The preparation typically involves multi-step reactions starting from readily available precursors like 4-diethylaminobenzaldehyde and malononitrile. Key steps often include condensation reactions followed by functional group transformations to introduce the hydroxypropanenitrile side chain. Advances in catalytic methods have also enabled more efficient synthetic routes, reducing reaction times and improving yields.

The potential applications of 3-4-(diethylamino)phenyl-3-hydroxypropanenitrile extend beyond its use as an intermediate in drug development. Its unique structure may also be leveraged in materials science applications, such as liquid crystals or organic electronics, where rigid aromatic cores combined with polar functional groups contribute to desirable material properties. Additionally, its stability under various conditions makes it a candidate for use in industrial processes requiring robust intermediates.

Evaluation of 3-4-(diethylamino)phenyl-3-hydroxypropanenitrile involves both in vitro and in vivo studies to assess its biological activity and safety profile. In vitro assays often focus on interactions with target enzymes or receptors relevant to therapeutic areas such as pain management or neurodegeneration. In vivo studies may involve animal models to evaluate efficacy and toxicity, providing critical data for determining its suitability for further clinical development.

The regulatory landscape surrounding novel chemical entities like 3-4-(diethylamino)phenyl-3-hydroxypropanenitrile is designed to ensure safety and efficacy before they can be used in human therapies. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) is essential for researchers aiming to bring new drugs to market. This includes rigorous testing for acute toxicity, chronic exposure effects, and potential interactions with other medications.

Future directions in research on 3-4-(diethylamino)phenyl-3-hydroxypropanenitrile may explore its role in combinatorial chemistry libraries or as a scaffold for structure-based drug design. The compound’s flexibility allows chemists to attach diverse functional groups at multiple positions, creating libraries of analogs that can be screened for novel activities. Such approaches are increasingly popular in academic and industrial settings due to their efficiency in identifying lead compounds.

The broader significance of compounds like 3-4-(diethylamino)phenyl-3-hydroxypropanenitrile lies in their contribution to the ever-expanding toolkit available to medicinal chemists. As our understanding of biological systems grows more sophisticated, so too does our need for molecules that can precisely modulate these systems without unintended side effects. The continued exploration of this class of compounds holds promise not only for addressing current unmet medical needs but also for uncovering new therapeutic strategies.